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Compound of Interest

Compound Name: 1-Bromo-3,5-diethylbenzene

Cat. No.: B1338236 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization

of 1-Bromo-3,5-diethylbenzene, a valuable intermediate in organic synthesis. The document

details a feasible synthetic pathway, purification methods, and in-depth characterization data,

presented in a clear and accessible format for researchers in chemistry and drug development.

Physicochemical Properties
1-Bromo-3,5-diethylbenzene is a halogenated aromatic compound with the following

properties:

Property Value Reference

CAS Number 90267-03-1

Molecular Formula C₁₀H₁₃Br

Molecular Weight 213.11 g/mol [1]

Boiling Point 247 °C at 760 mmHg [2]

Physical Form Liquid [2]

Storage Temperature Room Temperature [1][2]
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Synthesis of 1-Bromo-3,5-diethylbenzene
The synthesis of 1-Bromo-3,5-diethylbenzene can be achieved via the electrophilic aromatic

substitution of 1,3-diethylbenzene. The ethyl groups are ortho, para-directing and activating;

however, direct bromination can lead to a mixture of products. A common and effective method

involves the use of bromine in the presence of a Lewis acid catalyst, such as iron(III) bromide

(FeBr₃).

Reaction Scheme
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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